1-[(3-chloro-4-fluoro-1-benzothien-2-yl)carbonyl]-4-(1H-imidazol-2-yl)piperidine

• IUPAC Name: (3-chloro-4-fluoro-1-benzothiophen-2-yl)-[4-(1H-imidazol-2-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C17H15ClFN3OS/c18-14-13-11(19)2-1-3-12(13)24-15(14)17(23)22-8-4-10(5-9-22)16-20-6-7-21-16/h1-3,6-7,10H,4-5,8-9H2,(H,20,21)
• InChI Key: FEVOXWAPQKXCMO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NC=CN2)C(=O)C3=C(C4=C(C=CC=C4S3)F)Cl
• Molecular Formula: C17H15ClFN3OS
• Molecular Weight: 363.8 g/mol

Description

1-[(3-chloro-4-fluoro-1-benzothien-2-yl)carbonyl]-4-(1H-imidazol-2-yl)piperidine is a useful research compound. Its molecular formula is C17H15ClFN3OS and its molecular weight is 363.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 363.0608391 g/mol and the complexity rating of the compound is 477. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Disposition and Metabolism Studies

Research involving similar complex compounds often focuses on their disposition and metabolism within biological systems. For example, a study on SB-649868, an orexin 1 and 2 receptor antagonist, detailed its metabolic pathways in humans, showing extensive metabolism with negligible amounts excreted unchanged. The principal route of metabolism was identified, which could be relevant for studying the metabolism of similarly structured compounds (Renzulli et al., 2011).

Pharmacokinetic and Pharmacodynamic Studies

Pharmacokinetic and pharmacodynamic studies of related compounds can provide insights into how similar chemicals might behave in the body. For example, the study of midazolam, a benzodiazepine, and its effects on sleep in normal subjects offers a glimpse into the central nervous system activities these compounds can have, which may be relevant when considering research applications for neuroactive compounds (Krieger et al., 1983).

Therapeutic Applications and Safety

Compounds with similar structures may have therapeutic applications, and research often focuses on their efficacy and safety. The study on sertaconazole, an antimycotic agent, for the treatment of Pityriasis versicolor demonstrates the potential medical applications of such compounds and the importance of assessing their safety and efficacy (Nasarre et al., 1992).

Predictive Studies for Disease Progression

Advanced imaging studies, such as those comparing TSPO imaging in glioblastoma multiforme, suggest that compounds targeting specific proteins or receptors can be used in diagnostic or predictive capacities, offering a pathway for research into how complex chemical compounds might be used in similar applications (Jensen et al., 2015).